2-[(2-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-oxoethyl)sulfanyl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[2-(4-methylanilino)-2-oxoethyl]sulfanylacetamide
• InChI: InChI=1S/C21H26N2O4S/c1-15-4-7-17(8-5-15)23-21(25)14-28-13-20(24)22-11-10-16-6-9-18(26-2)19(12-16)27-3/h4-9,12H,10-11,13-14H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: FCQZSJOHKFJTJL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSCC(=O)NCCC2=CC(=C(C=C2)OC)OC

Description

2-[(2-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-oxoethyl)sulfanyl]-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DMXAA and is known for its anti-tumor and anti-angiogenic properties. In

Mechanism of Action

DMXAA works by activating the immune system and inducing the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines then target the tumor vasculature, leading to tumor necrosis and inhibition of angiogenesis. DMXAA has also been shown to induce apoptosis in tumor cells.
Biochemical and Physiological Effects:
DMXAA has been shown to have a range of biochemical and physiological effects. It has been found to increase the production of cytokines, such as TNF-α and IFN-α, and to activate immune cells, such as macrophages and dendritic cells. DMXAA has also been shown to increase the permeability of tumor blood vessels, allowing for increased delivery of chemotherapeutic agents to the tumor site.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMXAA in lab experiments is its well-established synthesis method and availability. It has also been extensively studied, making it a reliable tool for scientific research. However, DMXAA has been found to have limitations in terms of its efficacy in certain tumor types and its potential toxicity in high doses.

Future Directions

There are several potential future directions for DMXAA research. One area of interest is the development of DMXAA analogs with improved efficacy and reduced toxicity. Another area of research is the exploration of DMXAA in combination with other chemotherapeutic agents to enhance their efficacy. Additionally, the potential use of DMXAA in immunotherapy and the investigation of its effects on the tumor microenvironment are areas of active research.

Synthesis Methods

DMXAA is synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzylamine with ethyl 2-bromoacetate to form the intermediate compound, which is then reacted with thioacetic acid to yield the final product. The synthesis method is well-established and has been optimized for large-scale production.

Scientific Research Applications

DMXAA has been extensively studied for its anti-tumor and anti-angiogenic properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. DMXAA has also been investigated for its potential use in combination with other chemotherapeutic agents to enhance their efficacy.